![molecular formula C16H15ClF3N3O4S2 B3125012 Methyl 6-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-[(methylsulfonyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate CAS No. 321430-47-1](/img/structure/B3125012.png)
Methyl 6-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-[(methylsulfonyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
Overview
Description
Methyl 6-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-[(methylsulfonyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C16H15ClF3N3O4S2 and its molecular weight is 469.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthetic Pathways and Molecular Structures
- The synthesis of 1-methyl-7-(trifluoromethyl)-1H-pyrido[2,3-c][1,2]thiazin-4(3H)-one 2,2-dioxide and its derivatives demonstrates the compound's role in generating novel heterocyclic structures, showcasing its utility in medicinal chemistry and material science Frank T. Coppo & Maged M. Fawzi, 1998.
Heterocyclic Compound Synthesis
- Novel pathways to synthesize pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems have been developed, emphasizing the chemical's versatility in constructing complex molecular architectures with potential biological activity E. A. Bakhite, A. Al‐Sehemi, Yoichi M. A. Yamada, 2005.
Molecular Conformations and Hydrogen Bonding
- Studies on the molecular conformations and hydrogen bonding of closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines shed light on the fundamental chemical interactions and stability of molecules derived from this compound, contributing to the understanding of its chemical behavior B. K. Sagar, K. B. Harsha, H. Yathirajan, K. Rangappa, R. Rathore, C. Glidewell, 2017.
Cyclization Reactions
- The compound's utility in acid-catalyzed cyclization reactions to generate spiro intermediates and tetrahydrothieno[2,3-c]pyridines highlights its role in creating bioactive molecules, illustrating its potential in pharmaceutical development C. Schneider & K. Pook, 1986.
Properties
IUPAC Name |
methyl 6-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methanesulfonamido)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClF3N3O4S2/c1-27-15(24)12-9-3-4-23(7-11(9)28-14(12)22-29(2,25)26)13-10(17)5-8(6-21-13)16(18,19)20/h5-6,22H,3-4,7H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOBLAZWIYYSPIF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC2=C1CCN(C2)C3=C(C=C(C=N3)C(F)(F)F)Cl)NS(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClF3N3O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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